Cas no 2172530-53-7 (3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxolan-3-ol)

3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxolan-3-ol structure
2172530-53-7 structure
Product Name:3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxolan-3-ol
CAS No:2172530-53-7
MF:C10H20O3
MW:188.264003753662
CID:5888654
PubChem ID:165527075
Update Time:2025-07-17

3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxolan-3-ol
    • EN300-1642163
    • 2172530-53-7
    • Inchi: 1S/C10H20O3/c1-8(2)9(3,6-11)10(12)4-5-13-7-10/h8,11-12H,4-7H2,1-3H3
    • InChI Key: HZBGFNUUNIETSD-UHFFFAOYSA-N
    • SMILES: O1CCC(C1)(C(C)(CO)C(C)C)O

Computed Properties

  • Exact Mass: 188.14124450g/mol
  • Monoisotopic Mass: 188.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 49.7Ų

3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxolan-3-ol Pricemore >>

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Additional information on 3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxolan-3-ol

Exploring the Chemistry and Applications of 3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxolan-3-ol (CAS No. 2172530-53-7)

In the rapidly evolving field of organic chemistry, 3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxolan-3-ol (CAS No. 2172530-53-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its hydroxyl-functionalized oxolane core and branched alkyl chain, represents a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its role in flavor and fragrance formulations, pharmaceutical intermediates, and specialty chemicals, aligning with the growing demand for sustainable and high-performance materials.

The molecular structure of 3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxolan-3-ol features a tetrahydrofuran (oxolane) ring substituted with a hydroxyl group at the 3-position, along with a 2,3-dimethylbutan-2-ol side chain. This configuration imparts both hydrophilic and lipophilic properties, making it valuable for solubility enhancement in formulations. Recent studies highlight its potential as a chiral building block in asymmetric synthesis, a topic of high interest in green chemistry and catalysis research. Such applications resonate with the current focus on eco-friendly synthesis methods and atom economy.

From an industrial perspective, CAS No. 2172530-53-7 is often discussed in the context of high-value chemical intermediates. Its compatibility with biocatalytic processes aligns with the trend toward enzyme-mediated transformations, a hot topic in biotechnology forums. Moreover, its stability under mild conditions makes it suitable for flow chemistry applications, addressing the demand for continuous manufacturing in the chemical sector. These attributes position the compound as a candidate for patented synthetic routes and process optimization studies.

In the realm of flavor and fragrance chemistry, 3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxolan-3-ol is noted for its potential to contribute woody or fruity notes, a subject frequently searched by perfumers and food scientists. Its structural similarity to naturally occurring terpenoids has sparked interest in natural-identical compounds, a trending niche in consumer-friendly ingredients. This connection to bio-based products taps into the broader discourse on renewable feedstocks and circular economy principles.

Analytical challenges surrounding this compound, such as stereochemical purity determination via HPLC or NMR, are frequently debated in analytical chemistry circles. The rise of machine learning in spectral interpretation has further propelled interest in such molecules, as they serve as test cases for AI-assisted structure elucidation. These intersections with digital chemistry tools reflect the compound's relevance in modern cheminformatics applications.

Safety and regulatory aspects of CAS No. 2172530-53-7 are often queried in REACH compliance discussions. While not classified as hazardous under current guidelines, its biodegradability profile and ecotoxicological data remain areas of active investigation, particularly for GHS classification purposes. Such inquiries mirror the industry's emphasis on transparent safety data and regulatory preparedness.

Looking ahead, the versatility of 3-(1-hydroxy-2,3-dimethylbutan-2-yl)oxolan-3-ol ensures its continued relevance across multiple disciplines. Whether as a subject of structure-activity relationship studies or as a component in multifunctional materials, this compound exemplifies the synergy between molecular design and application-driven research. Its trajectory will likely be shaped by advancements in cascade reactions and one-pot syntheses, key themes in contemporary methodology development.

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